2-(3-Isobutyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid

• IUPAC Name: 2-[3-(2-methylpropyl)-4-oxophthalazin-1-yl]acetic acid
• InChI: InChI=1S/C14H16N2O3/c1-9(2)8-16-14(19)11-6-4-3-5-10(11)12(15-16)7-13(17)18/h3-6,9H,7-8H2,1-2H3,(H,17,18)
• InChI Key: WWGCQJIITGFLBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)O
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

“2-(3-Isobutyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid” is a chemical compound with the CAS Number: 25947-11-9. It has a molecular weight of 204.19. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8N2O3/c13-9(14)5-8-6-3-1-2-4-7(6)10(15)12-11-8/h1-5,11H, (H,12,15) (H,13,14). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is solid in its physical form. It should be stored in a dry environment at 2-8°C.

Scientific Research Applications

Synthetic Methodologies

One study focused on the synthesis of novel compounds through the Ugi four-component condensation reaction, employing 2-(2-Formyl-1H-benzimidazol-1-yl)acetic acid as a bifunctional starting material. This research led to the creation of a series of unique substituted 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole-1-carboxamides, showcasing the compound's utility in generating diverse chemical structures with potential biological activity (Ghandi, Zarezadeh, & Taheri, 2010).

Antimicrobial and Cytotoxicity Studies

Another area of research involves the modification of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)prop-2-enoate derivatives to study their antimicrobial activities and cytotoxic effects. This work led to the design and synthesis of new 3-isoxazoline substituted derivatives, demonstrating significant antimicrobial properties, which could be explored for pharmaceutical applications (Sridhara et al., 2011).

Catalysis and Chemical Processes

Research into catalytic processes has also been conducted, exploring the ketonization of carboxylic acids, including the use of acetic and isobutyric acids. This study aimed to understand the selectivity towards cross-ketonization products, providing insights into the optimization of catalytic reactions for the production of valuable chemical intermediates (Ignatchenko, Deraddo, Marino, & Mercado, 2015).

Material Science and Engineering

In material science, the employment of artificial amino acids like 2-amino-isobutyric acid in Cu(II) and Cu(II)/Ln(III) chemistry has led to the isolation of new heterometallic [Cu6Ln] clusters. These clusters showcase the potential of using 2-amino-isobutyric acid in the development of advanced materials with unique magnetic properties, opening avenues for applications in molecular magnetism and electronics (Sopasis et al., 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338. For more detailed safety information, please refer to the MSDS.